Cas no 1251165-53-3 (1-Methyl-1h-pyrrolo[2,3-b]pyridine-2-carboxylic acid)

• Product Name: 1-Methyl-1h-pyrrolo[2,3-b]pyridine-2-carboxylic acid
• CAS No: 1251165-53-3
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD16250956
• CID: 4564996
• PubChem ID: 18735266
• Update Time: 2025-06-14

1-Methyl-1h-pyrrolo[2,3-b]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1h-pyrrolo[2,3-b]pyridine-2-carboxylic acid
• 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 1-methyl-
• 1-methylpyrrolo[2,3-b]pyridine-2-carboxylic acid
• SB14157
• 1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylicacid
• CS-0052460
• 1251165-53-3
• AKOS022671468
• SCHEMBL3758947
• AS-51081
• DB-147612
• P11863
• MFCD16250956
• BAC16553
• 1-Methyl-1h-pyrrolo[2,3-b]pyridine-2-carboxylic acid

• MDL： MFCD16250956
• Inchi： 1S/C9H8N2O2/c1-11-7(9(12)13)5-6-3-2-4-10-8(6)11/h2-5H,1H3,(H,12,13)
• InChI Key： BPPWMLACXOQJNZ-UHFFFAOYSA-N
• SMILES： OC(C1=CC2=CC=CN=C2N1C)=O

Computed Properties

• Exact Mass: 176.058577502 g/mol
• Monoisotopic Mass: 176.058577502 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1
• Molecular Weight: 176.17

Experimental Properties

• Density: 1.4±0.0 g/cm3
• Boiling Point: 408.9±0.0 °C at 760 mmHg
• Flash Point: 201.1±0.0 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

1-Methyl-1h-pyrrolo[2,3-b]pyridine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1-Methyl-1h-pyrrolo[2,3-b]pyridine-2-carboxylic acid

Recent Advances in the Application of 1-Methyl-1h-pyrrolo[2,3-b]pyridine-2-carboxylic acid (CAS: 1251165-53-3) in Chemical Biology and Pharmaceutical Research

1-Methyl-1h-pyrrolo[2,3-b]pyridine-2-carboxylic acid (CAS: 1251165-53-3) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound, characterized by its pyrrolopyridine scaffold, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in targeting specific enzymes and receptors, making it a promising candidate for the development of novel therapeutics.

One of the most notable applications of 1-Methyl-1h-pyrrolo[2,3-b]pyridine-2-carboxylic acid is its role as a building block in the synthesis of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have successfully incorporated this compound into the design of selective kinase inhibitors, demonstrating its ability to modulate kinase activity with high specificity. For instance, a recent study published in the Journal of Medicinal Chemistry reported the development of a series of potent inhibitors targeting the JAK-STAT pathway, where the compound served as a core structural element.

In addition to its applications in kinase inhibition, 1-Methyl-1h-pyrrolo[2,3-b]pyridine-2-carboxylic acid has also been explored for its potential in targeting G protein-coupled receptors (GPCRs). GPCRs represent one of the largest families of drug targets, and the unique structural features of this compound make it an attractive scaffold for designing GPCR modulators. Recent research has shown that derivatives of this compound exhibit high affinity for certain GPCR subtypes, paving the way for the development of new treatments for neurological and metabolic disorders.

The synthetic versatility of 1-Methyl-1h-pyrrolo[2,3-b]pyridine-2-carboxylic acid further enhances its utility in drug discovery. Recent advancements in synthetic methodologies have enabled the efficient preparation of diverse derivatives, allowing researchers to explore structure-activity relationships (SAR) and optimize pharmacological properties. For example, a study published in Organic Letters detailed a novel catalytic system for the regioselective functionalization of the pyrrolopyridine core, facilitating the rapid generation of compound libraries for high-throughput screening.

Beyond its role in small-molecule drug development, this compound has also found applications in chemical biology. Its ability to serve as a fluorescent probe or a bioorthogonal handle has been leveraged in various imaging and labeling techniques. A recent publication in Chemical Communications highlighted the use of 1-Methyl-1h-pyrrolo[2,3-b]pyridine-2-carboxylic acid derivatives as turn-on fluorescent sensors for detecting reactive oxygen species (ROS) in live cells, offering new tools for studying oxidative stress-related diseases.

In conclusion, 1-Methyl-1h-pyrrolo[2,3-b]pyridine-2-carboxylic acid (CAS: 1251165-53-3) represents a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features, combined with recent synthetic and pharmacological advancements, position it as a valuable tool for drug discovery and biological studies. Ongoing research continues to uncover new opportunities for this compound, underscoring its potential to contribute to the development of next-generation therapeutics.